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Compound of Interest |

2-Amino-3-[(2-

Compound Name: phenylethyl)sulfanyljpropanoic
acid

CAS No.: 14510-18-0

Cat. No.: B3241004

An In-Depth Technical Guide to the Physicochemical Characteristics of Methoxphenidine
(MXP)

A Note on Chemical Identification: This guide focuses on the compound commonly known as
Methoxphenidine (MXP), or 2-MeO-diphenidine, with the Chemical Abstracts Service (CAS)
number 127529-46-8.[1] The user-provided CAS number 14510-18-0 did not correspond to this
compound in the available literature. It is presumed that the intended subject of this guide is the
widely studied Methoxphenidine.

Introduction

Methoxphenidine (MXP), chemically identified as 1-[1-(2-methoxyphenyl)-2-
phenylethyl]piperidine, is a dissociative substance of the diarylethylamine class.[1][2] It
emerged on the novel psychoactive substance (NPS) market as a replacement for other
arylcyclohexylamines, such as methoxetamine (MXE).[2] Structurally distinct from
arylcyclohexylamines like ketamine and PCP, MXP’s unique pharmacological profile and
physicochemical properties have made it a subject of interest for researchers in medicinal
chemistry, pharmacology, and toxicology. This guide provides a comprehensive overview of its
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core physicochemical characteristics, analytical methodologies, and pharmacological context,

designed for researchers, scientists, and drug development professionals.

Physicochemical Properties

The physicochemical properties of a compound are fundamental to understanding its

absorption, distribution, metabolism, and excretion (ADME) profile, as well as its formulation

and handling requirements.[3]

Structural and Molecular Data

A thorough understanding of MXP's molecular structure is the foundation for interpreting its

chemical behavior.

Table 1: Key Physicochemical and Computed Properties of Methoxphenidine.

Property Value Source
1-[1-(2-methoxyphenyl)-2-
IUPAC Name prm[en(y/lethyl]pipfr)idinz) PubChem[1]
Synonyms 2—MeO—dir.)henic.iir.1e, MXP, PubChem[1]
Methoxydiphenidine
CAS Number 127529-46-8 PubChem[1]
Molecular Formula C20H25NO PubChem[1]
Molecular Weight 295.4 g/mol PubChem[1]
XLogP3 4.6 PubChem|[1]
Hydrogen Bond Donors 0 PubChem
Hydrogen Bond Acceptors 2 PubChem
Rotatable Bond Count 4 PubChem
Exact Mass 295.193614421 Da PubChem[1]
Topological Polar Surface Area  12.5 A2 PubChem[1]
Heavy Atom Count 22 PubChem

© 2026 BenchChem. All rights reserved. 2/7

Tech Support


https://healx.ai/glossary/physicochemical-properties/
https://pubchem.ncbi.nlm.nih.gov/compound/1-_1-_2-Methoxyphenyl_-2-phenylethyl_piperidine
https://pubchem.ncbi.nlm.nih.gov/compound/1-_1-_2-Methoxyphenyl_-2-phenylethyl_piperidine
https://pubchem.ncbi.nlm.nih.gov/compound/1-_1-_2-Methoxyphenyl_-2-phenylethyl_piperidine
https://pubchem.ncbi.nlm.nih.gov/compound/1-_1-_2-Methoxyphenyl_-2-phenylethyl_piperidine
https://pubchem.ncbi.nlm.nih.gov/compound/1-_1-_2-Methoxyphenyl_-2-phenylethyl_piperidine
https://pubchem.ncbi.nlm.nih.gov/compound/1-_1-_2-Methoxyphenyl_-2-phenylethyl_piperidine
https://pubchem.ncbi.nlm.nih.gov/compound/1-_1-_2-Methoxyphenyl_-2-phenylethyl_piperidine
https://pubchem.ncbi.nlm.nih.gov/compound/1-_1-_2-Methoxyphenyl_-2-phenylethyl_piperidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3241004?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Structure-Activity Relationship Insights

The structure of MXP, particularly the position of the methoxy group on the phenyl ring, is a
critical determinant of its pharmacological activity.[4] The presence and location of this group
can influence binding affinity and selectivity for biological targets.[4] The piperidine ring is also
a key structural component for its activity, particularly in the context of sigma-1 (o1) receptor

affinity.[4]

Caption: Chemical structure of Methoxphenidine (MXP).

Pharmacological Profile

MXP is primarily recognized for its activity as a selective NMDA receptor antagonist.[2] This
mechanism is shared with other dissociative anesthetics and is believed to be the primary
driver of its psychoactive effects.[2] Additionally, there is evidence to suggest that MXP may
also act as a dopamine reuptake inhibitor.[2] This dual action could contribute to its complex
pharmacological profile, which includes dissociative and stimulant-like effects.
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Caption: Proposed dual mechanism of action for Methoxphenidine.
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Analytical Methodologies

The identification and quantification of MXP in biological and non-biological matrices are crucial
for both clinical and forensic toxicology. A general workflow for the analysis of MXP is outlined
below.

Sample Preparation

Given its lipophilic nature (XLogP3 = 4.6), liquid-liquid extraction (LLE) or solid-phase
extraction (SPE) are common methods for isolating MXP from complex matrices like blood or
urine. The choice of solvent and pH is critical for efficient extraction.

Chromatographic Separation and Detection

High-performance liquid chromatography (HPLC) coupled with a suitable detector is a standard
technique for the separation and detection of MXP.[5] The use of a C18 column with a mobile
phase consisting of a buffered aqueous solution and an organic modifier (e.g., acetonitrile or
methanol) is typical.

Mass spectrometry (MS), particularly in tandem with gas chromatography (GC-MS) or liquid
chromatography (LC-MS), provides high sensitivity and specificity for the definitive identification
and quantification of MXP and its metabolites.[5]

Analytical Workflow for MXP

Biological Sample (Blood, Urine) P Extraction (LLE or SPE) P> Chromatographic Separation (HPLC or GC) P> Detection (MS or UV)

A4

Data Analysis

Click to download full resolution via product page
Caption: A generalized workflow for the analysis of Methoxphenidine.

Safety and Handling

As a research chemical, comprehensive safety data for MXP is limited. However, based on its
chemical class and available information, the following precautions are recommended.
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Personal Protective Equipment (PPE)

When handling MXP, appropriate PPE should be worn, including:

e Gloves: Chemical-resistant gloves are essential to prevent skin contact.

o Eye Protection: Safety glasses or goggles should be used to protect against splashes.
e Lab Coat: A lab coat should be worn to protect clothing.

» Respiratory Protection: If there is a risk of generating dust or aerosols, a suitable respirator
should be used.

Storage and Stability

MXP should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[6] It
should be kept away from strong oxidizing agents.[6]

Disposal

Waste material should be disposed of in accordance with local, state, and federal regulations.

[6]

Conclusion

Methoxphenidine is a compound of significant interest due to its unique chemical structure and
pharmacological profile. A thorough understanding of its physicochemical characteristics is
paramount for researchers in various scientific disciplines. This guide has provided a detailed
overview of its properties, analytical methodologies, and safety considerations to support
further scientific inquiry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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